Histone Methyltransferase
  • SGC0946
    SGC0946
    • Cat. No.:
    • B610810
    • CAS No.:
    • 1561178-17-3
    • Molecular Formula:
    • C28H40BrN7O4
    • Molecular Weight:
    • 618.6 g/mol
    Description
    DOT1L is a protein methyltransferase (PMT). It is the only enzyme known to methylate histone 3 at lysine 79 (H3K79), where it catalyzes mono-, di-, and trimethylation. Proper DOT1L function is necessary for tran...
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  • SGC2085
    SGC2085
    • Cat. No.:
    • B610811
    • CAS No.:
    • 1821908-48-8
    • Molecular Formula:
    • C19H24N2O2
    • Molecular Weight:
    • 312.413
    Description
    SGC2085 is a Potent and Selective Coactivator Associated Arginine Methyltransferase 1 (CARM1) Inhibitor with an IC50 of 50 nM and more than undred-fold selectivity over other PRMTs. CARM1 is an important positiv...
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  • SGC707
    SGC707
    • Cat. No.:
    • B610812
    • CAS No.:
    • 1687736-54-4
    • Molecular Formula:
    • C16H18N4O2
    • Molecular Weight:
    • 298.346
    Description
    SGC707 is a potent, selective and cell-active allosteric inhibitor of protein arginine methyltransferase 3 (PRMT3). SGC707 is a potent PRMT3 inhibitor (IC50 =31±2 nM, KD =53±2 nM) with outstanding selectivity (s...
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  • A-196
    A-196
    • Cat. No.:
    • B610813
    • CAS No.:
    • Molecular Formula:
    • C18H16Cl2N4
    • Molecular Weight:
    • 359.2 g/mol
    Description
    A-196 is a selective inhibitor of SUV420H1 and SUV420H2 (IC50s = 25 and 144 nM, respectively) that is more than 100-fold selective over other histone methyltransferases and non-epigenetic targets. A-196 has been...
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  • EPZ004777 hydrochloride
    EPZ004777 hydrochloride
    • Cat. No.:
    • B1139216
    • CAS No.:
    • Molecular Formula:
    • C28H42ClN7O4
    • Molecular Weight:
    • 576.1 g/mol
    Description
    EPZ004777 hydrochloride is a potent, selective DOT1L inhibitor with IC50 of 0.4 nM.IC50 value: 0.4 nM [1]Target: DOT1Lin vitro: EPZ004777 selectively inhibits cellular H3K79 methylation and inhibits expression o...
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  • MT-DADMe-ImmA
    MT-DADMe-ImmA
    • Cat. No.:
    • B1663505
    • CAS No.:
    • Molecular Formula:
    • C13H19N5OS
    • Molecular Weight:
    • 293.39 g/mol
    Description
    MT-DADMe-ImmA is an inhibitor of 5'-methylthioadenosine phosphorylase (MTAP;  Ki = 1.7 nM). It increases levels of MTA, a product of polyamine metabolism, in FaDu human squamous cell carcinoma cells when us...
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  • GSK2807 Trifluoroacetate
    GSK2807 Trifluoroacetate
    • Cat. No.:
    • B10783221
    • CAS No.:
    • Molecular Formula:
    • C21H33F3N8O7
    • Molecular Weight:
    • 566.5 g/mol
    Description
    GSK2807 Trifluoroacetate is a useful research compound. Its molecular formula is C21H33F3N8O7 and its molecular weight is 566.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GSK2807 Triflu...
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  • MS177
    MS177
    • Cat. No.:
    • B11932160
    • CAS No.:
    • Molecular Formula:
    • C48H55N11O8
    • Molecular Weight:
    • 914.0 g/mol
    Description
    MS177 is a useful research compound. Its molecular formula is C48H55N11O8 and its molecular weight is 914.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MS177 suitable for many research a...
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  • A-893
    A-893
    • Cat. No.:
    • B15583754
    • CAS No.:
    • Molecular Formula:
    • C29H38Cl2N4O4
    • Molecular Weight:
    • 577.5 g/mol
    Description
    A-893 is a useful research compound. Its molecular formula is C29H38Cl2N4O4 and its molecular weight is 577.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality A-893 suitable for many research...
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  • UNC4976
    UNC4976
    • Cat. No.:
    • B15587843
    • CAS No.:
    • Molecular Formula:
    • C47H70N6O8
    • Molecular Weight:
    • 847.1 g/mol
    Description
    UNC4976 is a useful research compound. Its molecular formula is C47H70N6O8 and its molecular weight is 847.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality UNC4976 suitable for many researc...
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